Cas no 1187-03-7 (1,1,3,3-Tetraethylurea)
1,1,3,3-Tetraethylurea structure
Product Name:1,1,3,3-Tetraethylurea
CAS No:1187-03-7
MF:C9H20N2O
MW:172.267902374268
MDL:MFCD00042881
CID:40975
PubChem ID:87576484
Update Time:2025-04-18
1,1,3,3-Tetraethylurea Chemical and Physical Properties
Names and Identifiers
-
- tetraethylurea
- 1,1,3,3-Tetraethylurea, (TEU)
- 1,1,3,3-Tetraethylurea
- TEU
- CLPAnalyteStd
- EINECS 214-696-0
- N,N,N',N'-tetraethyl urea
- N,N-diethylurea
- UREA,1,1,3,3-TETRAETHYL
- Urea,tetraethyl
- N,N,N',N'-Tetraethylurea
- Tetraethyl-urea
- NCGC00255855-01
- 1,1,3,3-Tetra-ethyl Urea
- CHEMBL12024
- J-003872
- AKOS025311580
- AS-81188
- SCHEMBL210439
- InChI=1/C9H20N2O/c1-5-10(6-2)9(12)11(7-3)8-4/h5-8H2,1-4H3
- D92365
- Urea, tetraethyl-
- Tox21_301498
- AI3-26952
- BRN 1763126
- UNII-W511X6RP5R
- Q27292307
- Urea, N,N,N',N'-tetraethyl-
- 1187-03-7
- UWHSPZZUAYSGTB-UHFFFAOYSA-N
- DTXCID3024522
- T0587
- TETRAETHYLCARBAMIDE
- CAS-1187-03-7
- NS00023821
- FT-0605999
- DTXSID5044522
- UWHSPZZUAYSGTB-UHFFFAOYSA-
- UREA, 1,1,3,3-TETRAETHYL-
- tetraethyl urea
- CS-0314309
- W511X6RP5R
- MFCD00042881
- 4-04-00-00380 (Beilstein Handbook Reference)
- Tetraethylcarbamide; N,N,N',N'-Tetraethylurea;
- 214-696-0
-
- MDL： MFCD00042881
- Inchi： 1S/C9H20N2O/c1-5-10(6-2)9(12)11(7-3)8-4/h5-8H2,1-4H3
- InChI Key： UWHSPZZUAYSGTB-UHFFFAOYSA-N
- SMILES： O=C(N(CC)CC)N(CC)CC
- BRN： 1763126
Computed Properties
- Exact Mass: 172.15800
- Monoisotopic Mass: 172.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 23.6A^2
Experimental Properties
- Color/Form: Yellow or colorless liquid
- Density: 0.907
- Melting Point: -20.15°C
- Boiling Point: 214°C
- Flash Point: 81 ºC
- Refractive Index: 1.447
- PSA: 23.55000
- LogP: 1.79000
- Solubility: Not determined
1,1,3,3-Tetraethylurea Security Information
- Prompt：warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P370+P378-P403+P235-P501
- WGK Germany：3
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S23-S24/25
- RTECS：YU2100000
- Safety Term：S23;S24/25
- TSCA：Yes
- Risk Phrases：R36/37/38
1,1,3,3-Tetraethylurea Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,1,3,3-Tetraethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162347-100ml |
1,1,3,3-Tetraethylurea |
1187-03-7 | >99.0%(GC) | 100ml |
￥1,268.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162347-25ML |
1,1,3,3-Tetraethylurea |
1187-03-7 | >99.0%(GC) | 25ML |
￥360.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162347-5ml |
1,1,3,3-Tetraethylurea |
1187-03-7 | >99.0%(GC) | 5ml |
¥308.90 | 2023-08-31 | |
| TRC | T292505-10g |
1,1,3,3-Tetraethylurea |
1187-03-7 | 10g |
$ 64.00 | 2023-09-06 | ||
| TRC | T292505-25g |
1,1,3,3-Tetraethylurea |
1187-03-7 | 25g |
$ 132.00 | 2023-09-06 | ||
| TRC | T292505-50g |
1,1,3,3-Tetraethylurea |
1187-03-7 | 50g |
$ 201.00 | 2023-09-06 | ||
| TRC | T292505-100g |
1,1,3,3-Tetraethylurea |
1187-03-7 | 100g |
$316.00 | 2023-05-17 | ||
| Apollo Scientific | OR917459-25g |
1,1,3,3-Tetraethylurea |
1187-03-7 | 95% | 25g |
£115.00 | 2025-02-20 | |
| Apollo Scientific | OR917459-100g |
1,1,3,3-Tetraethylurea |
1187-03-7 | 95% | 100g |
£300.00 | 2025-02-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T0587-25ML |
1,1,3,3-Tetraethylurea |
1187-03-7 | >99.0%(GC) | 25ml |
¥890.00 | 2024-04-18 |
1,1,3,3-Tetraethylurea Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1187-03-7)四乙基脲
Order Number:LE1773236
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1187-03-7)1,1,3,3-Tetraethylurea
Order Number:A1200892
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:43
Price ($):246.0
Email:sales@amadischem.com
1,1,3,3-Tetraethylurea Related Literature
-
Marco Bortoluzzi,Fabio Marchetti,Guido Pampaloni,Stefano Zacchini Chem. Commun. 2015 51 1323
-
Archibald Clow,N. L. Helmrich Trans. Faraday Soc. 1940 35 685
-
3. Separation of limiting equivalent conductances into ionic contributions in non-aqueous solutions by indirect methodsBoris S. Krumgalz J. Chem. Soc. Faraday Trans. 1 1983 79 571
-
Iman Dindarloo Inaloo,Sahar Majnooni New J. Chem. 2018 42 13249
-
Boxin Xue,Fen Wang,Jifu Zheng,Shenghai Li,Suobo Zhang Mol. Syst. Des. Eng. 2019 4 1039
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